N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine

• IUPAC Name: 4-(4-fluorophenyl)-N-pyrimidin-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H9FN4S/c14-10-4-2-9(3-5-10)11-8-19-13(17-11)18-12-15-6-1-7-16-12/h1-8H,(H,15,16,17,18)
• InChI Key: CXJHIIHWFHKUMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C13H9FN4S
• Molecular Weight: 272.30 g/mol

Description

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as "FLT3 inhibitor" and is known to inhibit the activity of FLT3, which is a receptor tyrosine kinase that is commonly found in acute myeloid leukemia (AML) cells.

Mechanism of Action

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine works by inhibiting the activity of FLT3, which is a receptor tyrosine kinase that is commonly found in N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine cells. FLT3 plays a crucial role in the proliferation and survival of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine cells, and inhibiting its activity can lead to the death of these cells.
Biochemical and Physiological Effects:
FLT3 inhibitors, including N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine, have been shown to induce apoptosis (programmed cell death) in N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine cells. Additionally, these inhibitors have been shown to inhibit the proliferation of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine cells and to induce cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine in lab experiments is its specificity for FLT3. This compound has been shown to selectively inhibit FLT3 without affecting other receptor tyrosine kinases. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine. One direction is to investigate its potential use in combination with other drugs for the treatment of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine. Another direction is to study its potential use in other types of cancer that express FLT3 mutations. Additionally, further research is needed to determine the optimal dosage and administration of this compound for maximum efficacy and minimal toxicity.

Synthesis Methods

The synthesis of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine involves the reaction of 4-fluoroaniline with thioamide and pyrimidine. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity of the final product.

Scientific Research Applications

FLT3 inhibitors have been extensively studied for their potential use in the treatment of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine. FLT3 mutations are commonly found in N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine patients, and these mutations are associated with poor prognosis. FLT3 inhibitors, such as N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine, have been shown to be effective in inhibiting the growth of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine cells in vitro and in vivo.